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Compound of Interest

Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 4,4'-Oxydiphthalic anhydride (ODPA), a

key monomer in the synthesis of high-performance polyimides. While ODPA is a cornerstone in

materials science, this document also addresses its relevance to the life sciences, particularly

concerning the biocompatibility of its polymeric derivatives. This guide covers the fundamental

chemical properties, synthesis protocols, and key applications of ODPA, with a focus on

presenting quantitative data and detailed experimental methodologies.

Chemical Identification and Properties
The acronym ODPA most commonly refers to 4,4'-Oxydiphthalic anhydride. Its formal IUPAC

name is 5-[(1,3-dioxo-2-benzofuran-5-yl)oxy]-2-benzofuran-1,3-dione.[1] Key identifiers and

physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for 4,4'-Oxydiphthalic
Anhydride
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Identifier Value

CAS Number 1823-59-2[1][2]

Molecular Formula C₁₆H₆O₇[1]

Molecular Weight 310.21 g/mol [1][2]

InChI Key QQGYZOYWNCKGEK-UHFFFAOYSA-N[2]

Synonyms
4,4'-Oxybis(phthalic anhydride), 5,5'-Oxybis(1,3-

isobenzofurandione), ODPA[1]

Table 2: Physicochemical Properties of 4,4'-
Oxydiphthalic Anhydride

Property Value

Appearance White to off-white powder/crystals[2]

Melting Point 225-229 °C[3]

Boiling Point ~577.7 °C at 760 mmHg (Predicted)

Density ~1.7 g/cm³ (Predicted)

Solubility
Soluble in polar aprotic solvents (e.g., N,N-

dimethylacetamide, N-methylpyrrolidone)

Synthesis of 4,4'-Oxydiphthalic Anhydride
The synthesis of ODPA can be achieved through several routes. A common laboratory and

industrial-scale method involves the nucleophilic aromatic substitution reaction of a 4-

halophthalic anhydride with an alkali metal carbonate, often in the presence of a phase-transfer

catalyst.

Experimental Protocol: Synthesis from 4-Chlorophthalic
Anhydride
This protocol is adapted from established synthesis methodologies.
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Materials:

4-Chlorophthalic anhydride

Potassium carbonate (K₂CO₃), anhydrous

Tetraphenylphosphonium bromide (phase-transfer catalyst)

1,2,4-Trichlorobenzene (solvent)

Hexane (for washing)

Procedure:

In a three-necked flask equipped with a mechanical stirrer, thermometer, and a distillation

head, combine 4-chlorophthalic anhydride and a catalytic amount of

tetraphenylphosphonium bromide in 1,2,4-trichlorobenzene.

Heat the mixture to approximately 220°C under a nitrogen atmosphere.

Gradually add anhydrous potassium carbonate to the reaction mixture over a period of 45-60

minutes.

Maintain the reaction temperature at 220-225°C and monitor the progress of the reaction by

a suitable analytical technique (e.g., GC or HPLC).

After the reaction is complete (typically several hours), cool the mixture slightly and dilute

with additional 1,2,4-trichlorobenzene to prevent solidification.

Filter the hot mixture to remove inorganic salts.

Allow the filtrate to cool to room temperature to crystallize the crude 4,4'-oxydiphthalic
anhydride.

Collect the crystals by filtration and wash with 1,2,4-trichlorobenzene followed by hexane to

remove residual solvent and impurities.

Dry the purified product in a vacuum oven at 120°C.
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Fig. 1: Synthesis workflow for 4,4'-Oxydiphthalic anhydride.

Polymerization of ODPA into Polyimides
ODPA is a crucial monomer for the synthesis of polyimides, a class of high-performance

polymers known for their excellent thermal stability, chemical resistance, and mechanical

properties.[4] The most common method for preparing polyimides from ODPA is a two-step

polycondensation reaction with a diamine.

Experimental Protocol: Two-Step Synthesis of an ODPA-
based Polyimide Film
Step 1: Poly(amic acid) Synthesis
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In a dry, nitrogen-purged flask, dissolve an aromatic diamine (e.g., 4,4'-oxydianiline, ODA) in

a dry, polar aprotic solvent (e.g., N,N-dimethylacetamide, DMAc).

Cool the solution in an ice bath.

Slowly add an equimolar amount of ODPA powder to the stirred diamine solution.

Allow the reaction to proceed at room temperature for 12-24 hours to form a viscous

poly(amic acid) solution.

Step 2: Thermal Imidization

Cast the poly(amic acid) solution onto a glass substrate to form a uniform film.

Place the coated substrate in a programmable oven and subject it to a stepwise heating

program under a nitrogen atmosphere. A typical program is:

100°C for 1 hour

200°C for 1 hour

300°C for 1 hour

During this process, the poly(amic acid) undergoes cyclodehydration to form the polyimide.

After cooling, the resulting polyimide film can be peeled from the substrate.
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Fig. 2: Two-step synthesis of an ODPA-based polyimide film.

Table 3: Properties of Representative ODPA-Based
Polyimides
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Dianhydride Diamine
Glass
Transition
Temp. (Tg)

Tensile
Strength

Application
Highlight

ODPA

p-

Phenylenediamin

e (p-PDA)

> 350 °C High
High thermal

stability

ODPA
4,4'-Oxydianiline

(ODA)
~270 °C Moderate

Good flexibility

and

processability

ODPA

2,2-bis[4-(3-

aminophenoxy)p

henyl]propane

192.5 - 226.1 °C Good

Low water

absorption, low

dielectric

constant[4]

Biological Activity and Relevance to Drug
Development
A thorough review of the scientific literature indicates that 4,4'-Oxydiphthalic anhydride is

primarily used in materials science and electronics. There is currently no substantial evidence

to suggest that ODPA itself has direct applications in drug development or a defined role in

specific biological signaling pathways.

However, the biocompatibility of polyimides derived from ODPA is an area of research interest.

Polyimides are explored for various biomedical applications due to their high strength,

durability, and chemical inertness. Studies have investigated the cytotoxicity of various

polyimide films. In one comparative study, polyimides derived from ODPA were found to be

biocompatible, though they were ranked after those derived from other dianhydrides like 6FDA,

BPDA, and PMDA in a specific fibroblast contact assay.[5]

The primary relevance of ODPA to drug development professionals may lie in the use of ODPA-

based polyimides as biocompatible materials for medical devices, implants, or as coatings. The

inert nature of these polymers makes them potential candidates for applications where minimal

interaction with biological systems is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/article/applications-of-4-4-oxydiphthalic-anhydride.htm
https://www.benchchem.com/product/b157706?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to note that while the fully cured polyimide may be biocompatible, the monomers,

including ODPA, and the solvents used in their synthesis can have toxicological profiles that

require careful handling and consideration of residual unreacted components in any final

biomedical product. The safety data sheet for ODPA indicates that it is harmful to aquatic life

with long-lasting effects.[2]

Conclusion
4,4'-Oxydiphthalic anhydride is a well-characterized dianhydride monomer that is

instrumental in the synthesis of high-performance polyimides. Its chemical and physical

properties are well-documented, and robust synthesis protocols are available. While its primary

applications are in materials science, the resulting polyimides have been investigated for their

biocompatibility, which may be of interest to professionals in the field of medical device

development. There is no current evidence to support a direct role for ODPA in biological

signaling pathways or as a therapeutic agent. Future research may further elucidate the

potential of ODPA-based polymers in biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

